4-(2-ethoxyphenyl)-N-(4-nitrophenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(2-ethoxyphenyl)-N-(4-nitrophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H22N4O3S/c1-2-26-18-6-4-3-5-17(18)21-11-13-22(14-12-21)19(27)20-15-7-9-16(10-8-15)23(24)25/h3-10H,2,11-14H2,1H3,(H,20,27)
• InChI Key: OZJVWLGMCCVHIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C(=S)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

4-(2-ethoxyphenyl)-N-(4-nitrophenyl)-1-piperazinecarbothioamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. It belongs to the class of piperazine derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 4-(2-ethoxyphenyl)-N-(4-nitrophenyl)-1-piperazinecarbothioamide is not fully understood. However, it has been proposed that the compound may exert its biological activities by interacting with various molecular targets such as enzymes, receptors, and ion channels. The compound may also modulate signaling pathways involved in inflammation, apoptosis, and cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(2-ethoxyphenyl)-N-(4-nitrophenyl)-1-piperazinecarbothioamide have been investigated in various in vitro and in vivo models. The compound has been reported to inhibit the growth of various microbial and fungal strains. It has also exhibited cytotoxic activity against various cancer cell lines. Furthermore, the compound has been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-ethoxyphenyl)-N-(4-nitrophenyl)-1-piperazinecarbothioamide in lab experiments include its ease of synthesis, high purity, and well-characterized properties. The compound can be used as a reference standard or as a starting material for the synthesis of analogs with improved biological activities. However, the limitations of using the compound include its low solubility in water and some organic solvents, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research on 4-(2-ethoxyphenyl)-N-(4-nitrophenyl)-1-piperazinecarbothioamide. One potential direction is to investigate the molecular targets and signaling pathways involved in the compound's biological activities. Another direction is to synthesize analogs of the compound with improved solubility, bioavailability, and selectivity towards specific molecular targets. Furthermore, the compound's potential as a therapeutic agent for various diseases such as cancer and neurodegenerative diseases can be further explored in preclinical and clinical studies.

Scientific Research Applications

4-(2-ethoxyphenyl)-N-(4-nitrophenyl)-1-piperazinecarbothioamide has been investigated for its potential applications in medicinal chemistry. It has been reported to exhibit various biological activities such as antimicrobial, antifungal, antitumor, and anti-inflammatory properties. The compound has also been studied for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.